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Compound of Interest

Compound Name: 2,3-Dimethyl-1,3-butadiene

Cat. No.: B165502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key
properties, and common synthetic applications of 2,3-Dimethyl-1,3-butadiene. The information
is intended to assist researchers, scientists, and professionals in drug development in sourcing
and utilizing this versatile conjugated diene in their work.

Commercial Availability and Suppliers

2,3-Dimethyl-1,3-butadiene is readily available from a variety of chemical suppliers, catering
to different scales of research and production. The compound is typically offered in purities of
98% or higher and is often stabilized with antioxidants such as butylated hydroxytoluene (BHT)
to prevent polymerization during storage.

A summary of prominent suppliers and their typical product specifications is provided below.
Please note that pricing and availability are subject to change and should be confirmed directly

with the suppliers.
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) ) Available -
Supplier Purity/Grade . Stabilizer
Quantities

Sigma-Aldrich (Merck)  98% 10g, 100g 100 ppm BHT
Fisher Scientific 98% 5g, 10g, 100g 100 ppm BHT
TCI Chemicals >98.0% (GC) 10mL, 25mL, 500mL BHT
Santa Cruz » ] -

) Not specified Inquire Not specified
Biotechnology
ChemicalBook 98%, 99% g to kg scale Not specified
Benchchem High-purity Inquire Not specified
Smolecule Not specified Inquire Not specified

Physicochemical Properties

A compilation of key physical and chemical properties of 2,3-Dimethyl-1,3-butadiene is
presented in the table below. This data is essential for designing experiments and ensuring
safe handling.
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Property Value

CAS Number 513-81-5[1][2]
Molecular Formula CeH1o[1]

Molecular Weight 82.14 g/mol [1][2]
Appearance Clear, colorless liquid[3]
Melting Point -76 °C (lit.)[3]

Boiling Point 68-69 °C (lit.)[3]
Density 0.726 g/mL at 25 °C (lit.)[3]
Refractive Index (n20/D) 1.438 (lit.)[3]

Vapor Pressure 269 mmHg (37.7 °C)
Storage Temperature 2-8°C

Experimental Protocols

2,3-Dimethyl-1,3-butadiene is a valuable reagent in organic synthesis, primarily utilized in
cycloaddition and polymerization reactions. Detailed experimental protocols for some of its key
applications are provided below.

Diels-Alder Reaction with Maleic Anhydride

The [4+2] cycloaddition reaction, commonly known as the Diels-Alder reaction, is a powerful
method for the formation of six-membered rings. 2,3-Dimethyl-1,3-butadiene serves as an
electron-rich diene that readily reacts with electron-poor dienophiles.

Reaction: 2,3-Dimethyl-1,3-butadiene + Maleic Anhydride — 4,5-Dimethyl-cis-cyclohex-4-ene-
1,2-dicarboxylic anhydride

Materials:
e 2,3-Dimethyl-1,3-butadiene

e Maleic anhydride
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e Hexanes

e Magnesium sulfate (MgSOa)

o Erlenmeyer flasks (125 mL and 25 mL)
e Separatory funnel

« Distillation apparatus

e Gravity and vacuum filtration setups

» Hot water bath

* Ice bath

Procedure:

e Preparation of 2,3-Dimethyl-1,3-butadiene (if not commercially sourced): The diene can be
synthesized by the dehydration of 2,3-dimethylbutane-2,3-diol (pinacol) using an acid
catalyst like HBr. The crude product is purified by distillation.

e Reaction Setup: In a 125 mL Erlenmeyer flask, combine 1.0 g of maleic anhydride with the
purified 2,3-Dimethyl-1,3-butadiene.

e Reaction Initiation: Gently warm the flask with your hands. An exothermic reaction should
commence, causing a rapid increase in temperature.

o Work-up:
o Once the reaction mixture has cooled, add 15 mL of hexanes.

o Warm the mixture in a hot water bath to dissolve the product, leaving behind any
unreacted maleic anhydride.

o Perform a hot gravity filtration to separate the dissolved product from insoluble residues.
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o Cool the filtrate in an ice bath for 15 minutes to induce crystallization of the Diels-Alder
adduct.

e Product Isolation: Collect the resulting crystals by vacuum filtration, washing them with a
small amount of ice-cold hexanes. The product can then be dried and characterized.[3]

Radical Polymerization

2,3-Dimethyl-1,3-butadiene can undergo radical polymerization to form poly(2,3-dimethyl-
1,3-butadiene). The following protocol describes a method for polymerization within
coordination nanochannels, which can control the polymer's microstructure.

Materials:

2,3-Dimethyl-1,3-butadiene (DMB), purified by vacuum distillation

o 2,2'-Azobis(isobutyronitrile) (AIBN), recrystallized from methanol

e Porous Coordination Polymer (PCP) host

e Methanol (MeOH)

e Hexane

e 0.05 M aqueous solution of sodium ethylenediaminetetraacetate (Na-EDTA)
e Pyrex reaction tube

Procedure:

e Host Activation: Dry 200 mg of the PCP host by evacuation (<0.1 kPa) at 135 °C for 8 hours
in a Pyrex reaction tube.

e Monomer and Initiator Loading: Immerse the dried PCP powder in a solution of 1 mL of DMB
containing 4 mg of AIBN at room temperature for 30 minutes. This allows the monomer and
initiator to be introduced into the nanochannels of the PCP.
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e Removal of Excess Monomer: Remove the excess monomer external to the host crystals by
evacuation (10 kPa) at room temperature for 30 minutes.

o Polymerization: Fill the reaction tube with nitrogen and heat it to 60 °C for 48 hours to initiate

polymerization.
e Polymer Isolation:
o Wash the resulting composite with methanol.

o Stir the composite vigorously for two days in a mixture of 100 mL of hexane and 100 mL of
0.05 M aqueous Na-EDTA solution to decompose the PCP host.

o Separate the organic layer and evaporate the solvent to obtain the poly(2,3-dimethyl-1,3-
butadiene).[4]

Reaction Pathways and Experimental Workflows

Visual representations of the key reaction pathways and experimental workflows involving 2,3-
Dimethyl-1,3-butadiene are provided below using the DOT language for Graphviz.

Synthesis of 2,3-Dimethyl-1,3-butadiene from Pinacol
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Caption: Synthesis of 2,3-Dimethyl-1,3-butadiene from Pinacol.

Diels-Alder Reaction Experimental Workflow
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Caption: Experimental workflow for the Diels-Alder reaction.
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Radical Polymerization Experimental Workflow
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Caption: Experimental workflow for radical polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 2,3-
Dimethyl-1,3-butadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165502#commercial-availability-and-suppliers-of-2-3-
dimethyl-1-3-butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b165502?utm_src=pdf-custom-synthesis
https://orgsyn.org/demo.aspx?prep=cv3p0312
https://cactus.utahtech.edu/smblack/chemlabs/Diels-Alder_Reaction.pdf
https://atc.io/files/OL/Experiment6(rev).pdf
https://www.rsc.org/suppdata/c5/cc/c5cc01933h/c5cc01933h1.pdf
https://www.benchchem.com/product/b165502#commercial-availability-and-suppliers-of-2-3-dimethyl-1-3-butadiene
https://www.benchchem.com/product/b165502#commercial-availability-and-suppliers-of-2-3-dimethyl-1-3-butadiene
https://www.benchchem.com/product/b165502#commercial-availability-and-suppliers-of-2-3-dimethyl-1-3-butadiene
https://www.benchchem.com/product/b165502#commercial-availability-and-suppliers-of-2-3-dimethyl-1-3-butadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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